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Compound of Interest

Compound Name: Chloroxynil

Cat. No.: B167504 Get Quote

For Research Use Only. Not for human or veterinary use.

Introduction
Chloroxynil is a post-emergent benzonitrile herbicide historically used for the control of

broadleaf weeds in various agricultural settings, particularly in cereal crops.[1] Although now

considered largely obsolete, its mode of action and historical application provide valuable

insights for researchers in herbicide science and crop protection.[1][2] Chloroxynil was

developed as a variant of bromoxynil and was noted for being less injurious to certain crops

like alfalfa and red clover, albeit with potentially lower potency against some broadleaf weeds.

[1] This document provides detailed application notes and protocols for the research-level

application of Chloroxynil as a post-emergent herbicide.
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Property Value

IUPAC Name 3,5-dichloro-4-hydroxybenzonitrile

CAS Number 1891-95-8

Chemical Formula C₇H₃Cl₂NO

Molar Mass 188.01 g·mol⁻¹

Appearance Off-white solid

Solubility in water Slightly soluble

Mechanism of Action
Chloroxynil is a photosystem II (PSII) inhibitor.[1] It disrupts the photosynthetic process in

susceptible plants by binding to the D1 quinone-binding protein within the photosystem II

complex in the chloroplasts. This binding blocks the electron transport chain, halting the

production of energy (ATP and NADPH) necessary for plant growth. The inhibition of

photosynthesis leads to the formation of reactive oxygen species, which cause rapid cellular

damage, membrane leakage, and ultimately, tissue necrosis. As a contact herbicide,

Chloroxynil primarily affects the plant tissues it directly touches, making thorough application

coverage critical for its efficacy.
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Caption: Mechanism of action of Chloroxynil as a Photosystem II inhibitor.

Data Presentation
Application Rates and Crop Tolerance
The following table summarizes available data on the application rates and crop tolerance of

Chloroxynil. It is important to note that this data is from a 1972 study and should be used as a

historical reference for research purposes.

Crop
Application
Rate ( kg/ha )

Weed
Presence

Effect on Crop
Yield

Citation

Red Clover

(Trifolium

pratense L.)

0.84 Absent
Significant yield

reduction

Red Clover

(Trifolium

pratense L.)

1.12 Absent
Significant yield

reduction

Red Clover

(Trifolium

pratense L.)

up to 1.12 Present
No yield

reduction

Alfalfa (Medicago

sativa L.)

Equivalent rates

to Bromoxynil
Not specified

Less injurious

than Bromoxynil

Weed Control Efficacy
Chloroxynil has been used to control various broadleaf weeds. The efficacy is dependent on

the weed species, growth stage, and application rate.
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Weed Species
Application Rate (
kg/ha )

Efficacy Citation

Common

Lambsquarters

(Chenopodium album

L.)

0.28 (in mix with 2,4-

DB)
Excellent control

Common Ragweed

(Ambrosia

artemisiifolia L.)

0.28 (in mix with 2,4-

DB)
Excellent control

General Broadleaf

Weeds
Not Specified

Less effective than

Bromoxynil at

equivalent rates

Pigweed (Amaranthus

spp.)
Not Specified Control reported

Mayweed (Matricaria

spp.)
Not Specified Control reported

Knotweed

(Polygonum spp.)
Not Specified Control reported

Shepherd's Purse

(Capsella bursa-

pastoris)

Not Specified Control reported

Goosefoot

(Chenopodium spp.)
Not Specified Control reported

Stinkweed (Thlaspi

arvense)
Not Specified Control reported

Experimental Protocols
The following is a detailed protocol for conducting a field trial to evaluate the efficacy of

Chloroxynil as a post-emergent herbicide.
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Experimental Design and Plot Establishment
Design: A randomized complete block design (RCBD) with a minimum of four replications is

recommended to account for field variability.

Plot Size: Individual plots should be of a sufficient size to allow for accurate application and

assessment, avoiding edge effects. A typical size is 2 meters by 5 meters.

Treatments:

Untreated control (no herbicide application).

Chloroxynil at various application rates (e.g., 0.5, 1.0, and 2.0 kg/ha ) to determine a

dose-response relationship.

A commercially available standard herbicide for comparison.

Crop and Weed Seeding: The target crop (e.g., barley, wheat) and a representative spectrum

of broadleaf weeds (e.g., Chenopodium album, Amaranthus retroflexus) should be seeded

uniformly across the trial area.

Site Preparation: The experimental site should have uniform soil type and be prepared

according to standard agricultural practices for the selected crop.

Herbicide Application
Timing: Apply Chloroxynil post-emergence when the weeds are in the 2-4 leaf stage and

the crop is at a tolerant growth stage (e.g., 2-leaf to early tillering for cereals).

Equipment: Use a calibrated research plot sprayer equipped with flat-fan nozzles to ensure

uniform coverage.

Spray Volume: A spray volume of 100-200 L/ha is recommended for adequate foliar

coverage.

Environmental Conditions: Apply the herbicide under optimal environmental conditions:

Wind speed: < 10 km/h to minimize drift.
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Temperature: 15-25°C.

Relative humidity: > 50%.

Avoid application if rain is expected within 4-6 hours.

Data Collection and Assessment
Visual Assessment:

Weed Control: Visually assess the percentage of weed control for each species at 7, 14,

and 28 days after treatment (DAT) using a scale of 0% (no effect) to 100% (complete kill).

Crop Injury: Visually assess crop injury (phytotoxicity) at 7, 14, and 28 DAT using a scale

of 0% (no injury) to 100% (crop death). Note any symptoms such as chlorosis, necrosis, or

stunting.

Weed Biomass:

At 28 DAT, harvest the above-ground biomass of weeds from a designated quadrat (e.g.,

0.25 m²) within each plot.

Dry the biomass at 70°C for 72 hours and record the dry weight.

Crop Yield:

At crop maturity, harvest the grain from a designated area within each plot.

Determine the grain yield and adjust for moisture content.

Statistical Analysis
Analyze the collected data (visual assessments, weed biomass, and crop yield) using Analysis

of Variance (ANOVA) appropriate for an RCBD. Use a suitable mean separation test (e.g.,

Tukey's HSD) to determine significant differences between treatment means.
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Caption: Experimental workflow for evaluating Chloroxynil efficacy.
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Logical Relationships in Application
The successful application of Chloroxynil as a post-emergent herbicide is dependent on a set

of interconnected factors. The following diagram illustrates these logical relationships.
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Caption: Factors influencing Chloroxynil application outcomes.

Conclusion
While Chloroxynil is an older herbicide, understanding its application and mechanism provides

a valuable reference for weed science research. The provided protocols and data, though

based on historical information, offer a framework for contemporary studies on herbicide

efficacy, crop safety, and the evolution of weed management practices. Researchers should

adhere to all safety precautions and regulatory guidelines when handling and applying any

herbicide, including for research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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